![molecular formula C22H35N5O2 B1256925 N-cyclopropyl-1-[1-[[5-(2-methylpropyl)-1H-pyrazol-3-yl]-oxomethyl]-4-piperidinyl]-4-piperidinecarboxamide](/img/structure/B1256925.png)
N-cyclopropyl-1-[1-[[5-(2-methylpropyl)-1H-pyrazol-3-yl]-oxomethyl]-4-piperidinyl]-4-piperidinecarboxamide
Overview
Description
N-cyclopropyl-1-[1-[[5-(2-methylpropyl)-1H-pyrazol-3-yl]-oxomethyl]-4-piperidinyl]-4-piperidinecarboxamide is a N-acylpiperidine.
Scientific Research Applications
Synthesis and Characterization
- Novel heterocyclic compounds similar to the queried compound have been synthesized and characterized, providing valuable building blocks for pharmaceuticals and materials science (Matulevičiūtė et al., 2021).
Molecular Interaction Studies
- Studies on molecular interactions of analog compounds have contributed to the understanding of binding mechanisms in receptor chemistry, which is crucial for drug development (Shim et al., 2002).
Biofilm and Enzyme Inhibition
- Similar compounds have demonstrated potent antibacterial efficacy and biofilm inhibition activities, suggesting potential applications in combating bacterial infections (Mekky & Sanad, 2020).
Imaging and Diagnostic Applications
- Research on compounds structurally akin to the queried molecule has contributed to the development of imaging agents, which are essential for diagnostic applications in medicine (Wang et al., 2018).
Cancer Research
- Compounds with similar structures have been studied for their potential in cancer treatment, particularly in the inhibition of specific biochemical pathways in cancer cells (Sica et al., 2019).
Pharmacological Research
- Investigations into the binding affinities and structural requirements of cannabinoid ligands, related to compounds like the one , have important implications for pharmacological research (Krishnamurthy et al., 2004).
properties
Product Name |
N-cyclopropyl-1-[1-[[5-(2-methylpropyl)-1H-pyrazol-3-yl]-oxomethyl]-4-piperidinyl]-4-piperidinecarboxamide |
|---|---|
Molecular Formula |
C22H35N5O2 |
Molecular Weight |
401.5 g/mol |
IUPAC Name |
N-cyclopropyl-1-[1-[5-(2-methylpropyl)-1H-pyrazole-3-carbonyl]piperidin-4-yl]piperidine-4-carboxamide |
InChI |
InChI=1S/C22H35N5O2/c1-15(2)13-18-14-20(25-24-18)22(29)27-11-7-19(8-12-27)26-9-5-16(6-10-26)21(28)23-17-3-4-17/h14-17,19H,3-13H2,1-2H3,(H,23,28)(H,24,25) |
InChI Key |
XBKJDHNYNFCGOA-UHFFFAOYSA-N |
SMILES |
CC(C)CC1=CC(=NN1)C(=O)N2CCC(CC2)N3CCC(CC3)C(=O)NC4CC4 |
Canonical SMILES |
CC(C)CC1=CC(=NN1)C(=O)N2CCC(CC2)N3CCC(CC3)C(=O)NC4CC4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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